Cas no 2228210-10-2 ((3-Bromo-2-methoxyphenyl)methanesulfonamide)

• Product Name: (3-Bromo-2-methoxyphenyl)methanesulfonamide
• CAS No: 2228210-10-2
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 5973224
• PubChem ID: 165704865
• Update Time: 2025-10-22

(3-Bromo-2-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2228210-10-2
• EN300-2004293
• (3-bromo-2-methoxyphenyl)methanesulfonamide
• (3-Bromo-2-methoxyphenyl)methanesulfonamide

• Inchi： 1S/C8H10BrNO3S/c1-13-8-6(5-14(10,11)12)3-2-4-7(8)9/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： UNIFWGKPAVCUOU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CS(N)(=O)=O

Computed Properties

• Exact Mass: 278.95648g/mol
• Monoisotopic Mass: 278.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on (3-Bromo-2-methoxyphenyl)methanesulfonamide

Introduction to Compound CAS No. 2228210-10-2: (3-Bromo-2-methoxyphenyl)methanesulfonamide

The compound with CAS No. 2228210-10-2, known as (3-Bromo-2-methoxyphenyl)methanesulfonamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years.

(3-Bromo-2-methoxyphenyl)methanesulfonamide consists of a phenyl ring substituted with a bromine atom at the 3-position and a methoxy group at the 2-position, further functionalized with a methanesulfonamide group. This combination of substituents imparts the compound with distinct electronic and steric properties, which are crucial for its interactions in various chemical and biological systems.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery, particularly in targeting specific enzymes and receptors. The presence of the bromine atom at the meta position of the phenyl ring contributes to the compound's ability to engage in halogen bonding, a phenomenon that has been increasingly recognized for its role in stabilizing protein-ligand interactions. This property makes (3-Bromo-2-methoxyphenyl)methanesulfonamide a promising candidate for designing selective inhibitors of kinases and other enzyme targets.

The methoxy group at the ortho position further enhances the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Additionally, the methanesulfonamide group introduces a sulfonamide moiety, known for its stability and ability to modulate hydrogen bonding interactions. This functional group is frequently utilized in medicinal chemistry to improve pharmacokinetic profiles and reduce toxicity.

In terms of synthesis, (3-Bromo-2-methoxyphenyl)methanesulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution or coupling reactions involving aryl halides. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemical synthesis.

From an application standpoint, this compound has shown potential in anti-inflammatory and anti-cancer therapies due to its ability to modulate key signaling pathways. Preclinical studies have demonstrated its efficacy in inhibiting pro-inflammatory cytokines and inducing apoptosis in cancer cells, suggesting its role as a lead molecule for developing novel therapeutic agents.

In conclusion, CAS No. 2228210-10- (3-Bromo-methoxyphenyl)methanesulfonamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, combined with cutting-edge research findings, underscore its potential as a valuable tool in addressing unmet medical needs.